N1-(3-chloro-4-methoxyphenyl)-N2-(3,3-diphenylpropyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-methoxyphenyl)-N-(3,3-diphenylpropyl)oxamide
• InChI: InChI=1S/C24H23ClN2O3/c1-30-22-13-12-19(16-21(22)25)27-24(29)23(28)26-15-14-20(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-13,16,20H,14-15H2,1H3,(H,26,28)(H,27,29)
• InChI Key: MSYZVIJIDLNLKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(=O)NCCC(C2=CC=CC=C2)C3=CC=CC=C3)Cl
• Molecular Formula: C24H23ClN2O3
• Molecular Weight: 422.9 g/mol

Description

N1-(3-chloro-4-methoxyphenyl)-N2-(3,3-diphenylpropyl)oxalamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. This compound has been widely studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry.

Scientific Research Applications

Pharmacological Research and Cancer Therapy

TZT-1027 has been evaluated for its anticancer properties in clinical settings. A study by de Jonge et al. (2005) highlighted its application in a Phase I clinical trial for advanced solid tumors. The trial aimed to determine the drug's dose-limiting toxicities, maximum tolerated dose, and pharmacokinetics. The study found that TZT-1027, given intravenously on days 1 and 8 of a 3-week cycle, had a dose-limiting toxicity of neutropenia and infusion arm pain. The trial demonstrated the drug's potential for further evaluation in Phase II studies for cancer treatment, indicating its significance in pharmacological research and oncology (de Jonge et al., 2005).